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Compound of Interest

Compound Name: Indium--magnesium (1/3)

Cat. No.: B15487814

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of the
intermetallic compound InMgs for solid-state hydrogen storage applications. Due to the limited
availability of direct experimental data specifically for InMgs, this document combines
information on closely related magnesium-indium alloys with established protocols for the
synthesis and characterization of magnesium-based hydrogen storage materials.

Introduction to InMgs for Hydrogen Storage

Magnesium-based materials are promising candidates for hydrogen storage due to their high
theoretical hydrogen capacity, low cost, and lightweight nature. The intermetallic compound
InMgs is of interest due to the potential of indium to modify the thermodynamic and kinetic
properties of magnesium hydride, potentially leading to more favorable hydrogen absorption
and desorption characteristics at lower temperatures and pressures compared to pure
magnesium. Alloying magnesium with other elements, such as indium, can alter the enthalpy of
hydride formation, making it easier to release hydrogen.

Quantitative Data Summary

Direct quantitative hydrogen storage data for the specific InMgs intermetallic compound is not
readily available in the reviewed literature. However, studies on other magnesium-indium alloys
provide valuable insights into the potential properties of this system. The following table
summarizes relevant data from related alloys.
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- Measurement
Alloy Composition Property Value .
Conditions
Enthalpy of
Mgs.7Ino.3Ag 62.6 kJ mol=t H2 N/A

Desorption (AHdes)

Activation Energy for
Mgs.7Ino.3Ag ) 78.2 k mol—1 N/A
Desorption (Ea)

Enthalpy of Reaction
Mg-0.1In (8H) 70.87 kJ mol—t H2 N/A

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis, activation,
and characterization of InMgs for hydrogen storage applications, based on established
methods for similar magnesium-based intermetallic compounds.

Synthesis of InMgs Alloy

Method: Mechanical Alloying

Mechanical alloying is a common technique for synthesizing intermetallic compounds from
elemental powders.

Materials and Equipment:

High-purity magnesium powder (-325 mesh, 99.8%)
» High-purity indium powder (-325 mesh, 99.9%)

e High-energy planetary ball mill

o Hardened steel or tungsten carbide vials and balls
 Inert gas (Argon) glovebox

e Schlenk line
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Protocol:

Preparation: Inside an argon-filled glovebox, weigh stoichiometric amounts of magnesium
and indium powders to achieve the InMgs composition.

Loading: Load the powder mixture and milling balls into the milling vial. A ball-to-powder
weight ratio of 20:1 is recommended.

Milling: Seal the vial and transfer it to the planetary ball mill. Mill the mixture under an argon
atmosphere for a predetermined duration (e.g., 10-40 hours) at a specific rotational speed
(e.g., 300-400 rpm). The milling time and speed should be optimized to ensure the formation
of the desired InMgs phase.

Characterization: After milling, handle the resulting powder inside the glovebox to prevent
oxidation. Characterize the crystal structure of the synthesized powder using X-ray
Diffraction (XRD) to confirm the formation of the InMgs intermetallic phase.

Activation of InMgs for Hydrogen Storage

Activation is a crucial step to prepare the material for efficient hydrogen absorption by removing
surface contaminants and creating fresh, reactive surfaces.

Equipment:

o Sieverts-type apparatus or a dedicated activation reactor
e Vacuum pump

e High-purity hydrogen gas (99.999%)

Protocol:

o Sample Loading: Load a known mass of the synthesized InMgs powder into the sample
holder of the Sieverts-type apparatus under an inert atmosphere.

o Evacuation: Evacuate the sample holder to a high vacuum (e.g., < 10~> mbar) at room
temperature to remove any adsorbed gases.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e Heating and Evacuation: Heat the sample to an elevated temperature (e.g., 300-350 °C)
under vacuum for several hours (e.g., 2-4 hours) to further clean the surface.

e Hydrogen Cycling:

o

Cool the sample to the desired absorption temperature (e.g., 250-300 °C).

o Introduce a high pressure of hydrogen gas (e.g., 30-50 bar) and allow the sample to

absorb hydrogen until saturation.
o Evacuate the sample holder to desorb the hydrogen.

o Repeat this absorption/desorption cycling process for several cycles (e.g., 5-10 cycles)
until a stable and reversible hydrogen storage capacity is achieved.

Hydrogen Storage Property Measurements

Method: Pressure-Composition-Isotherm (PCT) Measurements

PCT measurements are essential for determining the thermodynamic properties of the material,
such as the equilibrium pressure for hydride formation and decomposition, and the reversible
hydrogen storage capacity.

Equipment:
o Calibrated Sieverts-type apparatus
Protocol:
o Sample Preparation: Use an activated sample of InMgs.
 Isothermal Measurement:
o Set the sample holder to a constant temperature (e.g., 250 °C, 275 °C, 300 °C).

o Incrementally introduce known amounts of hydrogen gas into the sample chamber and
allow the system to reach equilibrium at each step.

o Record the equilibrium pressure and the amount of hydrogen absorbed by the sample.
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o Continue this process until the sample is saturated with hydrogen.

o For desorption, incrementally remove known amounts of hydrogen and record the
equilibrium pressure.

o Data Analysis: Plot the equilibrium hydrogen pressure against the hydrogen concentration (in
wt.% or H/M ratio) to obtain the PCT curves for different temperatures. From the van't Hoff
plot of In(Peq) vs. 1/T, the enthalpy (AH) and entropy (AS) of hydride formation can be
calculated.

Method: Kinetic Measurements
Kinetic measurements determine the rate of hydrogen absorption and desorption.
Equipment:
o Sieverts-type apparatus with fast data acquisition
Protocol:
o Absorption Kinetics:
o Evacuate the activated sample at a specific temperature (e.g., 300 °C).
o Rapidly introduce a set pressure of hydrogen gas (e.g., 30 bar).
o Record the amount of hydrogen absorbed as a function of time until saturation.
o Desorption Kinetics:
o Saturate the sample with hydrogen at a specific temperature and pressure.
o Rapidly reduce the pressure to a lower value (e.g., 1 bar or vacuum).
o Record the amount of hydrogen desorbed as a function of time.

o Data Analysis: Plot the hydrogen capacity (wt.%) against time to obtain the kinetic curves for
absorption and desorption at different temperatures and pressures.
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Visualizations

The following diagrams illustrate the experimental workflows and logical relationships in the
study of InMgs for hydrogen storage.
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Diagram 1: Synthesis workflow for InMgs alloy.
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Diagram 2: Experimental workflow for hydrogen storage characterization.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for InMgs in Hydrogen
Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15487814#using-inmg3-for-hydrogen-storage-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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